Cas no 2172586-48-8 ({5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172586-48-8
• MF: C₁₀H₁₈F₂N₄
• MW: 232.273528575897
• CID: 6326758
• PubChem ID: 165606614
• Update Time: 2025-06-09

{5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• EN300-1596946
• {[5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• 2172586-48-8

• Inchi： 1S/C10H18F2N4/c1-6(2)7(3)16-9(10(11)12)8(5-13-4)14-15-16/h6-7,10,13H,5H2,1-4H3
• InChI Key： ASFXKDBQFGKLFH-UHFFFAOYSA-N
• SMILES： FC(C1=C(CNC)N=NN1C(C)C(C)C)F

Computed Properties

• Exact Mass: 232.14995292g/mol
• Monoisotopic Mass: 232.14995292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.7Ų

Additional information on {5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Recent Advances in the Study of {5-(Difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS: 2172586-48-8)

The compound {5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS: 2172586-48-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole core and difluoromethyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key advancements in the study of this compound is its synthesis via click chemistry, which allows for efficient and modular construction of the triazole scaffold. Researchers have optimized the reaction conditions to achieve high yields and purity, making it feasible for large-scale production. The incorporation of the difluoromethyl group has been particularly noteworthy, as it enhances the compound's metabolic stability and bioavailability, addressing common challenges in drug design.

Pharmacological evaluations have revealed that {5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine exhibits potent inhibitory activity against specific enzyme targets involved in inflammatory and oncogenic pathways. In vitro and in vivo studies have demonstrated its efficacy in reducing inflammation and inhibiting tumor growth, suggesting its potential as a lead compound for anti-inflammatory and anticancer therapies. The compound's selectivity and low toxicity profile further support its therapeutic promise.

Mechanistic studies have elucidated that the compound interacts with key signaling proteins, modulating their activity and downstream effects. For instance, it has been shown to inhibit the activation of NF-κB, a transcription factor central to inflammatory responses, thereby reducing the production of pro-inflammatory cytokines. Additionally, its ability to induce apoptosis in cancer cells via the mitochondrial pathway highlights its multifaceted mechanism of action.

Despite these promising findings, challenges remain in the development of {5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine as a therapeutic agent. Issues such as pharmacokinetic optimization, formulation stability, and potential off-target effects need to be addressed in future research. Collaborative efforts between chemists, biologists, and clinicians will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, the recent research on {5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS: 2172586-48-8) underscores its significance as a versatile and promising candidate in drug discovery. Its unique chemical structure, combined with its potent biological activity, positions it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued investigation into its properties and applications will undoubtedly contribute to advancements in the field of chemical biology and medicinal chemistry.